REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:11]=[CH:12][C:13]=1[OH:14])[C:6]([O:8][CH2:9][CH3:10])=[O:7].C(=O)([O-])[O-].[K+].[K+].CC1C=CC(S(O[CH2:32][CH:33]2[CH2:38][CH2:37][N:36]([C:39]([O:41][C:42]([CH3:45])([CH3:44])[CH3:43])=[O:40])[CH2:35][CH2:34]2)(=O)=O)=CC=1>CN(C=O)C>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:11]=[CH:12][C:13]=1[O:14][CH2:32][CH:33]1[CH2:38][CH2:37][N:36]([C:39]([O:41][C:42]([CH3:43])([CH3:45])[CH3:44])=[O:40])[CH2:35][CH2:34]1)[C:6]([O:8][CH2:9][CH3:10])=[O:7] |f:1.2.3|
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Name
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Quantity
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19.6 g
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Type
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reactant
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Smiles
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COC=1C=C(C(=O)OCC)C=CC1O
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Name
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Quantity
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28 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Name
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Quantity
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40 g
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Type
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reactant
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Smiles
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CC1=CC=C(C=C1)S(=O)(=O)OCC1CCN(CC1)C(=O)OC(C)(C)C
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Control Type
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UNSPECIFIED
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Setpoint
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95 °C
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Type
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CUSTOM
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Details
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After stirring at 95° C. for 2.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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the mixture was cooled to ambient temperature
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Type
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CUSTOM
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Details
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partitioned between water and ethyl acetate/ether
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Type
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WASH
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Details
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The organic layer was washed with water, brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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Type
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CUSTOM
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Details
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evaporated
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Type
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CUSTOM
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Details
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The resulting oil was crystallised from petroleum ether
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Type
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WAIT
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Details
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the suspension was stored overnight
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Duration
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8 (± 8) h
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Type
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CUSTOM
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Details
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(at 5° C.)
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Type
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FILTRATION
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Details
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The solid was collected by filtration
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Type
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WASH
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Details
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washed with petroleum ether
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Type
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CUSTOM
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Details
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dried under vacuum
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Reaction Time |
2.5 h |
Name
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Type
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product
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Smiles
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COC=1C=C(C(=O)OCC)C=CC1OCC1CCN(CC1)C(=O)OC(C)(C)C
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Type | Value | Analysis |
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YIELD: PERCENTYIELD | 89% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |